Cas no 2228340-51-8 (1-(2-methoxy-6-methylphenyl)ethane-1,2-diol)

• Product Name: 1-(2-methoxy-6-methylphenyl)ethane-1,2-diol
• CAS No: 2228340-51-8
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 5939016
• PubChem ID: 165649100
• Update Time: 2025-06-12

1-(2-methoxy-6-methylphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxy-6-methylphenyl)-1,2-ethanediol
• 1-(2-methoxy-6-methylphenyl)ethane-1,2-diol
• EN300-1773205
• 2228340-51-8

• Inchi： 1S/C10H14O3/c1-7-4-3-5-9(13-2)10(7)8(12)6-11/h3-5,8,11-12H,6H2,1-2H3
• InChI Key： HFHOVZYFAJEFCC-UHFFFAOYSA-N
• SMILES： C(C1=C(C)C=CC=C1OC)(O)CO

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.151±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 353.5±42.0 °C(Predicted)
• pka: 13.69±0.20(Predicted)

Additional information on 1-(2-methoxy-6-methylphenyl)ethane-1,2-diol

Comprehensive Overview of 1-(2-methoxy-6-methylphenyl)ethane-1,2-diol (CAS No. 2228340-51-8): Properties, Applications, and Industry Insights

1-(2-methoxy-6-methylphenyl)ethane-1,2-diol, identified by its CAS number 2228340-51-8, is a specialized organic compound gaining attention in pharmaceutical and chemical research. This diol derivative features a unique aromatic backbone with methoxy and methyl substituents, making it a versatile intermediate for synthetic applications. Its molecular structure, C10H14O3, combines lipophilic and hydrophilic properties, enabling solubility in both polar and non-polar solvents—a critical trait for formulation development.

Recent studies highlight the compound's potential as a chiral building block in asymmetric synthesis, particularly for pharmaceutical intermediates. Researchers are exploring its role in designing bioactive molecules, with publications noting its utility in kinase inhibitor scaffolds. The 2-methoxy-6-methylphenyl moiety contributes to steric hindrance, influencing stereoselectivity in catalytic reactions—a hot topic in green chemistry and sustainable synthesis methodologies.

From an industrial perspective, demand for 1-(2-methoxy-6-methylphenyl)ethane-1,2-diol correlates with advancements in precision medicine and small-molecule drug discovery. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent GMP standards for pharmaceutical use. Patent filings reveal its incorporation in pro-drug formulations, leveraging its diol group for controlled-release mechanisms.

Environmental considerations are paramount in modern chemistry. This compound exhibits favorable biodegradability profiles in OECD 301 tests, addressing ESG (Environmental, Social, and Governance) concerns. Its synthesis often employs catalytic hydrogenation—a process aligned with atom economy principles—reducing waste generation compared to traditional stoichiometric methods.

Market analysts project growth for CAS 2228340-51-8 derivatives in neurology-targeted therapeutics, driven by its structural compatibility with blood-brain barrier penetration. Quality control protocols emphasize ICH Q3D elemental impurity compliance, ensuring safety for human administration. As AI-driven molecular design accelerates, this compound's QSAR (Quantitative Structure-Activity Relationship) data becomes increasingly valuable for in silico screening platforms.

Handling recommendations include storage under nitrogen atmosphere to prevent oxidation of the diol groups—a best practice shared by major chemical suppliers. Regulatory databases list it under REACH registered substances, facilitating global trade. Recent structure-activity relationship (SAR) studies suggest modifications at the ethane-1,2-diol segment could enhance binding affinity to G-protein-coupled receptors (GPCRs).

Innovative applications extend to material science, where its aromatic-aliphatic hybrid structure serves as a monomer for high-performance polymers. Thermogravimetric analysis (TGA) demonstrates stability up to 180°C, qualifying it for thermoset resin formulations. Cross-disciplinary research explores its use in liquid crystal displays (LCDs) as an alignment layer modifier.

The scientific community actively investigates metabolic pathways of this compound, with cytochrome P450 enzyme studies revealing predictable oxidation patterns. This pharmacokinetic predictability positions 1-(2-methoxy-6-methylphenyl)ethane-1,2-diol as a promising candidate for lead optimization in drug development pipelines. Collaborative efforts between academia and industry continue to expand its IP (Intellectual Property) landscape through novel derivative claims.